Cas no 57666-10-1 (1H-Indole-2-acetic acid, 1-methyl-, ethyl ester)

• Product Name: 1H-Indole-2-acetic acid, 1-methyl-, ethyl ester
• CAS No: 57666-10-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 2833048
• PubChem ID: 12234042
• Update Time: 2025-04-21

1H-Indole-2-acetic acid, 1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 57666-10-1
• SCHEMBL7298529
• ethyl 1-methyl-1H-indole-2-acetate
• BRJGIYQJMHBKBY-UHFFFAOYSA-N
• DTXSID00481653
• 1H-Indole-2-acetic acid, 1-methyl-, ethyl ester

• Inchi： 1S/C13H15NO2/c1-3-16-13(15)9-11-8-10-6-4-5-7-12(10)14(11)2/h4-8H,3,9H2,1-2H3
• InChI Key： BRJGIYQJMHBKBY-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31.2Ų